4-Chloro-N'-hydroxy-2-methoxybenzene-1-carboximidamide

• Molecular Formula: C8H9ClN2O2
• Molecular Weight: 200.62 g/mol
• IUPAC Name: 4-chloro-N'-hydroxy-2-methoxybenzenecarboximidamide
• InChI: InChI=1S/C8H9ClN2O2/c1-13-7-4-5(9)2-3-6(7)8(10)11-12/h2-4,12H,1H3,(H2,10,11)
• InChI Key: RBWJBFFCAWOVQF-UHFFFAOYSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)Cl)/C(=N/O)/N
• Canonical SMILES: COC1=C(C=CC(=C1)Cl)C(=NO)N

Description

4-Chloro-N'-hydroxy-2-methoxybenzene-1-carboximidamide is a carboximidamide derivative characterized by a benzene ring substituted with chloro (Cl) and methoxy (OCH₃) groups at the 4- and 2-positions, respectively. The N'-hydroxy carboximidamide functional group (–C(=NH–OH)–NH₂) distinguishes it from simpler amides or sulfonamides.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-N’-hydroxy-2-methoxybenzene-1-carboximidamide can be achieved through the condensation reaction of 2-hydroxy-4-methoxybenzaldehyde with 4-chlorobenzohydrazide in methanol . The reaction typically involves stirring the mixture at room temperature to yield the desired product .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

4-Chloro-N’-hydroxy-2-methoxybenzene-1-carboximidamide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and halogenating agents for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding carboxylic acids, while reduction may produce amines .

Scientific Research Applications

4-Chloro-N’-hydroxy-2-methoxybenzene-1-carboximidamide has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, particularly in cancer research.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Chloro-N’-hydroxy-2-methoxybenzene-1-carboximidamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or proteins, leading to its observed biological effects . The exact molecular targets and pathways are still under investigation and may vary depending on the specific application .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

Carboximidamide vs. Amide/Sulfonamide

• Target Compound : The N'-hydroxy carboximidamide group enables metal chelation and nucleophilic reactivity, unlike traditional amides.
• 4-Chloro-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]benzamide (): Contains a benzamide (–CONH–) group. Amides are less reactive toward metal ions but exhibit higher hydrolytic stability.
• Sulfonamide Derivatives () : Compounds like 4-chloro-2-(6-chlorobenzo[1,3]dioxol-5-ylmethylthio)-benzenesulfonamide (Compound 11) feature sulfonamide (–SO₂NH–) groups. Sulfonamides are historically significant as antibiotics, whereas carboximidamides are more niche in antimicrobial research .

Hydroxyamidine Derivatives

• N-(2-chlorophenyl)-N'-hydroxybenzenecarboximidamide (): Shares the N'-hydroxy carboximidamide group but lacks the methoxy substituent.
• N'-hydroxy-4-phenylbenzene-1-carboximidamide () : Replaces chloro and methoxy with a phenyl group, simplifying the electronic profile. The absence of electron-withdrawing Cl may reduce electrophilicity at the amidoxime group .

Substituent Effects

Chloro and Methoxy Positioning

• 4-Chloro-N'-hydroxy-2-methoxybenzene-1-carboximidamide : The 4-Cl (electron-withdrawing) and 2-OCH₃ (electron-donating) groups create a polarized aromatic ring, enhancing the electrophilicity of the carboximidamide group. This synergy is absent in analogs like N-(2-chlorophenyl)-N'-hydroxybenzenecarboximidamide () , where substituents are on different rings .
• 3-(Cyclopentyloxy)-N'-hydroxy-4-methoxybenzene-1-carboximidamide hydrochloride () : Features a bulky cyclopentyloxy group, which may hinder π-stacking interactions compared to the target’s smaller methoxy group .

Heterocyclic Modifications

• 4-Chloro-N-[4-(6-[(4-chlorobenzoyl)amino]-1H-benzimidazol-2-yl)phenyl]benzamide (): Incorporates a benzimidazole ring, which enhances planar stacking with biological targets (e.g., kinases). The target compound’s lack of heterocycles limits such interactions but improves synthetic accessibility .

Melting Points and Solubility

• Sulfonamide Derivatives () : Compound 11 has a melting point of 177–180°C, typical for sulfonamides due to strong intermolecular hydrogen bonding. Carboximidamides like the target compound likely exhibit lower melting points owing to reduced symmetry .
• Hydrochloride Salts () : Derivatives such as 4-bromo-N-(2-methoxyethyl)benzene-1-carboximidamide hydrochloride () show enhanced water solubility compared to free-base carboximidamides, a property exploitable in drug formulation .

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Functional Group	Substituents	Molecular Weight (g/mol)	Key Properties
4-Chloro-N'-hydroxy-2-methoxybenzene-1-carboximidamide	Carboximidamide (–C(=NH–OH)–NH₂)	4-Cl, 2-OCH₃	~200.6*	Chelation, moderate solubility
N-(2-chlorophenyl)-N'-hydroxybenzenecarboximidamide ()	Carboximidamide	2-Cl (phenyl)	246.69	High steric hindrance
4-Chloro-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]benzamide ()	Amide (–CONH–)	4-Cl, benzimidazole	~343.8	DNA intercalation potential
4-Chloro-2-(6-chlorobenzo[1,3]dioxol-5-ylmethylthio)-benzenesulfonamide ()	Sulfonamide (–SO₂NH–)	4-Cl, dioxolane	~473.3	Antibacterial, high melting point

*Calculated based on formula C₈H₉ClN₂O₂.

Biological Activity

4-Chloro-N'-hydroxy-2-methoxybenzene-1-carboximidamide is a synthetic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.

• Molecular Formula : C₉H₈ClN₃O₂
• Molecular Weight : 229.63 g/mol
• IUPAC Name : 4-chloro-N'-hydroxy-2-methoxybenzene-1-carboximidamide

The biological activity of 4-Chloro-N'-hydroxy-2-methoxybenzene-1-carboximidamide is primarily attributed to its ability to interact with various molecular targets within cells. The compound's structure allows it to form hydrogen bonds and engage in π-π interactions with biomolecules, influencing their function and potentially leading to therapeutic effects.

Proposed Mechanisms:

• Enzyme Inhibition : The hydroxyl and carboximidamide groups may inhibit specific enzymes involved in metabolic pathways.
• Apoptosis Induction : Preliminary studies suggest that the compound may promote apoptosis in cancer cells by activating caspases, which are crucial for programmed cell death.
• Antimicrobial Activity : Similar compounds have shown potential antimicrobial properties, which may extend to this compound as well.

Anticancer Activity

A study evaluating the anticancer properties of various derivatives indicated that compounds similar to 4-Chloro-N'-hydroxy-2-methoxybenzene-1-carboximidamide exhibited significant cytotoxic effects against several cancer cell lines, including HeLa and MCF-7 cells. The IC50 values for these compounds ranged from 6 to 20 µM, demonstrating their potential as anticancer agents through mechanisms involving apoptosis induction and cell cycle arrest .

Antimicrobial Properties

Research into related compounds has suggested that derivatives of this class may possess antimicrobial properties. For instance, studies have shown that certain structural modifications can enhance the antibacterial activity against Gram-positive and Gram-negative bacteria. The presence of the chloro group is believed to contribute positively to this activity.

Case Studies

• Cytotoxicity in Cancer Cells :
  • A recent investigation into the effects of similar compounds revealed that they significantly increased early apoptotic populations in HeLa cells. The treatment led to an elevation in cells within the sub-G1 phase of the cell cycle, indicating a strong induction of apoptosis .
  • Compound testing showed a dose-dependent increase in caspase activation, confirming its role in promoting programmed cell death.
• Antimicrobial Testing :
  • In vitro studies demonstrated that derivatives with structural similarities exhibited notable antibacterial activity against various pathogens. The mechanism was hypothesized to involve disruption of bacterial cell membranes and inhibition of essential metabolic enzymes.

Research Findings Summary Table

Study Focus	Findings	Reference
Anticancer Activity	IC50 values between 6-20 µM; apoptosis induction confirmed via caspase activation
Antimicrobial Properties	Significant activity against Gram-positive bacteria; structure-dependent efficacy
Mechanism Exploration	Proposed enzyme inhibition and apoptosis pathways